Cas no 2418662-80-1 (N-(cyanomethyl)-2-(2,2,6-trimethylpiperidin-1-yl)acetamide)

• Product Name: N-(cyanomethyl)-2-(2,2,6-trimethylpiperidin-1-yl)acetamide
• CAS No: 2418662-80-1
• MF: C₁₂H₂₁N₃O
• MW: 223.31464266777
• CID: 5968806
• PubChem ID: 165769303
• Update Time: 2025-10-29

N-(cyanomethyl)-2-(2,2,6-trimethylpiperidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(cyanomethyl)-2-(2,2,6-trimethylpiperidin-1-yl)acetamide
• Z3016336297
• EN300-26683177
• 2418662-80-1

• Inchi： 1S/C12H21N3O/c1-10-5-4-6-12(2,3)15(10)9-11(16)14-8-7-13/h10H,4-6,8-9H2,1-3H3,(H,14,16)
• InChI Key： MZOXUUMLOYGCEL-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C)CCCC1(C)C)NCC#N

Computed Properties

• Exact Mass: 223.168462302g/mol
• Monoisotopic Mass: 223.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.1Ų

Additional information on N-(cyanomethyl)-2-(2,2,6-trimethylpiperidin-1-yl)acetamide

N-(cyanomethyl)-2-(2,2,6-trimethylpiperidin-1-yl)acetamide: A Comprehensive Overview

The compound N-(cyanomethyl)-2-(2,2,6-trimethylpiperidin-1-yl)acetamide (CAS No. 2418662-80-1) is a novel organic molecule that has garnered significant attention in the field of biomedical research. This compound belongs to the class of acrylamides, which are known for their diverse applications in drug discovery and development. The unique structure of this compound, characterized by its cyanomethyl group and piperidine ring, makes it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of N-(cyanomethyl)-2-(2,2,6-trimethylpiperidin-1-yl)acetamide in pain management and neurodegenerative disorders. Its ability to modulate central nervous system (CNS) activity has been explored in preclinical models, showing promising results in reducing hyperalgesia and allodynia. Furthermore, the compound's selectivity for target receptors makes it a valuable tool in drug development, where specificity is critical for minimizing off-target effects.

The cyanomethyl group in this molecule plays a pivotal role in its pharmacological activity. This group has been shown to enhance metabolite stability and bioavailability, which are crucial factors in determining the efficacy of a drug. Additionally, the piperidine ring contributes to the compound's lipophilicity, enabling it to cross biological barriers more effectively and reach its target sites with higher efficiency.

In terms of synthetic chemistry, N-(cyanomethyl)-2-(2,2,6-trimethylpiperidin-1-yl)acetamide can be synthesized via a series of well-established reactions, including nucleophilic substitution and coupling reactions. Its modular structure allows for easy modification of functional groups, making it an ideal candidate for hit-to-lead optimization in drug discovery pipelines.

Recent advancements in crystallography have provided valuable insights into the molecular architecture of this compound. High-resolution X-ray diffraction studies have revealed the precise arrangement of atoms within the molecule, which is essential for understanding its binding interactions with biological targets. These findings have been instrumental in guiding medicinal chemists in designing more potent and selective derivatives.

The 2-(2,2,6-trimethylpiperidin-1-yl) group in this compound has been shown to exhibit hindered rotation, which influences its stereochemical properties. This characteristic is particularly advantageous in enzymatic assays, where stereoselectivity plays a critical role in determining the outcome of reactions. Moreover, the presence of multiple methyl groups on the piperidine ring enhances the compound's hydrophobicity, contributing to its lipophilic balance and overall pharmacokinetics.

Emerging research has also explored the potential of this compound in oncology. Preclinical studies have demonstrated its ability to inhibit pro-survival pathways in cancer cells, leading to apoptosis and reduced tumor growth. The combination of its anti-cancer activity with minimal toxicity profiles makes it a compelling candidate for further investigation in clinical trials.

Another significant aspect of N-(cyanomethyl)-2-(2,2,6-trimethylpiperidin-1-yl)acetamide is its metabolism and pharmacokinetics. Studies have shown that this compound exhibits favorable oral bioavailability, with minimal first-pass metabolism and a long half-life in animal models. These properties are highly desirable for the development of once-daily medications, which improve patient adherence to treatment regimens.

Moreover, the compound's interaction with biological membranes has been extensively studied. Its lipophilic nature enables it to partition effectively into cellular membranes, facilitating its access to intracellular targets. This property is particularly advantageous in designing drugs for membrane-associated proteins, such as ion channels and G-protein coupled receptors (GPCRs).

In conclusion, N-(cyanomethyl)-2-(2,2,6-trimethylpiperidin-1-yl)acetamide is a multifaceted compound with a wide range of applications in biomedical research. Its unique structural features, combined with its favorable pharmacokinetic properties and potent biological activity, position it as a valuable tool in the development of next-generation therapeutics. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, further solidifying its role in the field of drug discovery.